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Compound of Interest

Compound Name: N-Heptanoylglycine

Cat. No.: B125330 Get Quote

For researchers, scientists, and drug development professionals, adherence to strict safety and

disposal protocols is paramount to ensure a safe laboratory environment and to minimize

environmental impact. This guide provides essential, step-by-step procedures for the proper

disposal of N-Heptanoylglycine, a combustible solid with high potential for water

contamination.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is crucial to consult the Safety Data Sheet (SDS) for

N-Heptanoylglycine. Always handle this chemical in a well-ventilated area, preferably within a

chemical fume hood, while wearing appropriate personal protective equipment (PPE), including

safety goggles, chemical-resistant gloves, and a lab coat.

Step-by-Step Disposal Protocol
Given its classification as highly hazardous to water (WGK 3), N-Heptanoylglycine must not

be disposed of down the sanitary sewer. Instead, it should be treated as a hazardous chemical

waste.

Waste Identification and Segregation:

Properly label a dedicated waste container with "Hazardous Waste" and the full chemical

name: "N-Heptanoylglycine".
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Do not mix this waste with other chemical waste streams unless compatibility has been

verified. Specifically, avoid mixing with strong oxidizing agents.

Container Management:

Use a container that is chemically compatible with N-Heptanoylglycine. High-density

polyethylene (HDPE) or other resistant plastic containers are generally suitable.

Ensure the container has a secure, leak-proof lid.

Keep the container closed at all times except when adding waste.

Waste Accumulation and Storage:

Store the waste container in a designated and clearly marked "Satellite Accumulation

Area" (SAA) within the laboratory, at or near the point of generation.

The SAA should feature secondary containment, such as a chemical-resistant tray, to

contain any potential leaks or spills.

Final Disposal:

Arrange for the collection of the hazardous waste container by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor.

Ensure all institutional and local regulations for hazardous waste pickup are followed.

Spill Management
In the event of a spill, and while wearing appropriate PPE, contain the spill using an inert

absorbent material such as vermiculite, sand, or commercial sorbent pads. Carefully collect the

absorbed material and place it into the designated hazardous waste container. Thoroughly

clean the spill area. Report the spill to your laboratory supervisor and EHS office.

Quantitative Data for N-Heptanoylglycine
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Property Value Source

Molecular Formula C₉H₁₇NO₃ [1]

Molecular Weight 187.24 g/mol [1]

Appearance White Solid [2]

Storage Class 11 - Combustible Solids

Water Hazard Class (WGK) 3 (Highly hazardous for water)

Storage Temperature 2-8°C

LD50/LC50 Data not available

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of N-
Heptanoylglycine.
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Start: N-Heptanoylglycine Waste

Is the waste in solid form?

Is the waste in liquid form?

Place in a labeled, sealed, and compatible
hazardous waste container.

Yes No

Is there a spill?

Yes

Store in a designated Satellite
Accumulation Area (SAA)

with secondary containment.

Contact Environmental Health & Safety (EHS)
or licensed waste disposal contractor for pickup.

End: Proper Disposal

Absorb with inert material
(e.g., vermiculite, sand).

Click to download full resolution via product page

Caption: Disposal workflow for N-Heptanoylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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